Cas no 1021079-39-9 (N-(5-fluoro-2-methylphenyl)-2-(thiophene-2-sulfonyl)acetamide)

• Product Name: N-(5-fluoro-2-methylphenyl)-2-(thiophene-2-sulfonyl)acetamide
• CAS No: 1021079-39-9
• MF: C₁₃H₁₂FNO₃S₂
• MW: 313.367684364319
• CID: 5444515
• Update Time: 2025-06-13

N-(5-fluoro-2-methylphenyl)-2-(thiophene-2-sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-fluoro-2-methylphenyl)-2-(thiophen-2-ylsulfonyl)acetamide
• Acetamide, N-(5-fluoro-2-methylphenyl)-2-(2-thienylsulfonyl)-
• N-(5-fluoro-2-methylphenyl)-2-(thiophene-2-sulfonyl)acetamide

• Inchi： 1S/C13H12FNO3S2/c1-9-4-5-10(14)7-11(9)15-12(16)8-20(17,18)13-3-2-6-19-13/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： YLCIMXHBQGOWEZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1C)(=O)CS(C1SC=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-fluoro-2-methylphenyl)-2-(thiophene-2-sulfonyl)acetamide

Comprehensive Overview of N-(5-fluoro-2-methylphenyl)-2-(thiophene-2-sulfonyl)acetamide (CAS No. 1021079-39-9)

N-(5-fluoro-2-methylphenyl)-2-(thiophene-2-sulfonyl)acetamide (CAS No. 1021079-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring a thiophene sulfonyl group and a fluoro-methylphenyl moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, given its ability to interact with various biological targets.

The compound's molecular formula and structural features make it a valuable candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Its thiophene-2-sulfonyl component is known to enhance binding affinity in certain enzyme inhibitors, while the 5-fluoro-2-methylphenyl group contributes to metabolic stability. These attributes align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences today.

In recent years, the demand for high-purity chemical intermediates like N-(5-fluoro-2-methylphenyl)-2-(thiophene-2-sulfonyl)acetamide has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories frequently inquire about its synthesis protocols, analytical methods for characterization (e.g., HPLC, NMR), and storage conditions to maintain stability. These queries reflect the compound's relevance in modern drug development pipelines.

From a green chemistry perspective, researchers are investigating eco-friendly synthetic routes for this compound, addressing concerns about sustainable manufacturing—a hot topic in the chemical industry. The incorporation of fluorine atoms in its structure also ties into discussions about fluorinated pharmaceuticals, which account for over 20% of FDA-approved drugs due to their enhanced bioavailability and target selectivity.

The compound's potential extends to material science applications, where its sulfonamide linkage and aromatic systems could contribute to the development of advanced polymers or coatings. This multidisciplinary applicability makes it a frequent subject in patent literature and academic publications, particularly in journals focusing on heterocyclic chemistry and medicinal chemistry innovations.

Quality control remains paramount when working with CAS 1021079-39-9, as impurities can significantly impact research outcomes. Common search queries revolve around its spectral data, solubility profiles, and compatibility with various reaction conditions. These technical considerations underscore the compound's complexity and the need for rigorous characterization in research settings.

As the pharmaceutical industry continues to explore targeted therapies and personalized medicine, compounds like N-(5-fluoro-2-methylphenyl)-2-(thiophene-2-sulfonyl)acetamide will likely remain at the forefront of innovation. Its balanced combination of lipophilicity, electronic properties, and structural modularity positions it as a versatile scaffold for addressing unmet medical needs through rational drug design.